Cas no 331-87-3 (2-ethylhexyl fluoroacetate)

• Product Name: 2-ethylhexyl fluoroacetate
• CAS No: 331-87-3
• MF: C₁₀H₁₉FO₂
• MW: 190.255067110062
• CID: 1455988
• PubChem ID: 9511
• Update Time: 2025-04-20

2-ethylhexyl fluoroacetate Chemical and Physical Properties

Names and Identifiers

• 2-ethylhexyl fluoroacetate
• acetic acid, 2-fluoro-, 2-ethylhexyl ester
• 2-ethylhexyl 2-fluoroacetate
• FDEKGWKFHSSZFD-UHFFFAOYSA-N
• BRN 1766563
• 331-87-3
• DTXSID80954734
• ACETIC ACID, FLUORO-, (2-ETHYLHEXYL) ESTER
• Fluoroacetic acid 2-ethylhexyl ester
• 4-02-00-00451 (Beilstein Handbook Reference)

• Inchi： 1S/C10H19FO2/c1-3-5-6-9(4-2)8-13-10(12)7-11/h9H,3-8H2,1-2H3
• InChI Key： FDEKGWKFHSSZFD-UHFFFAOYSA-N
• SMILES： FCC(=O)OCC(CC)CCCC

Computed Properties

• Exact Mass: 190.13697
• Monoisotopic Mass: 190.136908
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.6

Experimental Properties

• Density: 0.9651 (estimate)
• Boiling Point: 206.6°C at 760 mmHg
• Flash Point: 76.8°C
• Refractive Index: 1.41
• PSA: 26.3